Cas no 825607-47-4 (5-chloroquinolin-8-yl piperidine-1-sulfonate)

• Product Name: 5-chloroquinolin-8-yl piperidine-1-sulfonate
• CAS No: 825607-47-4
• MF: C₁₄H₁₅ClN₂O₃S
• MW: 326.798501253128
• CID: 5437964
• Update Time: 2025-06-11

5-chloroquinolin-8-yl piperidine-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-quinolinyl 1-piperidinesulfonate
• 5-chloroquinolin-8-yl piperidine-1-sulfonate

• Inchi： 1S/C14H15ClN2O3S/c15-12-6-7-13(14-11(12)5-4-8-16-14)20-21(18,19)17-9-2-1-3-10-17/h4-8H,1-3,9-10H2
• InChI Key： NPYWLDMSMOKTSV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCCC1)OC1=CC=C(C2=CC=CN=C12)Cl

Additional information on 5-chloroquinolin-8-yl piperidine-1-sulfonate

5-Chloroquinolin-8-yl Piperidine-1-Sulfonate: A Comprehensive Overview

5-Chloroquinolin-8-yl piperidine-1-sulfonate (CAS No. 825607-47-4) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline ring system with a piperidine sulfonate group. The presence of the chlorine substituent at the 5-position of the quinoline ring further enhances its chemical reactivity and functional versatility. Recent advancements in synthetic chemistry have enabled researchers to explore novel applications of this compound, particularly in drug discovery and catalytic processes.

The synthesis of 5-chloroquinolin-8-yl piperidine-1-sulfonate involves a multi-step process that typically begins with the preparation of the quinoline derivative. The introduction of the chlorine substituent at the 5-position is achieved through electrophilic substitution reactions, followed by the coupling of the piperidine sulfonate group via nucleophilic aromatic substitution. This compound has been extensively studied for its potential as a building block in medicinal chemistry, where it serves as a valuable intermediate in the synthesis of bioactive molecules. For instance, recent studies have highlighted its role in the development of kinase inhibitors and other therapeutic agents targeting various disease states.

One of the most intriguing aspects of 5-chloroquinolin-8-yl piperidine-1-sulfonate is its ability to act as a versatile ligand in transition metal-catalyzed reactions. The sulfonate group provides an excellent leaving group, enabling the formation of stable metal complexes that exhibit high catalytic activity. Researchers have demonstrated its utility in asymmetric catalysis, where it facilitates enantioselective transformations of organic substrates. These findings have significant implications for the development of more efficient and sustainable chemical processes.

In addition to its catalytic applications, 5-chloroquinolin-8-yl piperidine-1-sulfonate has also been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the design of semiconducting materials and light-emitting diodes (LEDs). Recent studies have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques, further underscoring its potential in this rapidly evolving field.

The pharmacological properties of 5-chloroquinolin-8-yl piperidine-1-sulfonate have also been a focal point of recent research efforts. Preclinical studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a promising lead compound in anticancer drug discovery.

From an environmental standpoint, 5-chloroquinolin-8-yl piperidine-1-sulfonate has been evaluated for its biodegradability and eco-toxicological profile. Initial assessments indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be suitable for use in environmentally friendly chemical processes. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, 5-chloroquinolin-8-yl piperidine-1-sulfonate (CAS No. 825607-47-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with its versatile functional groups, continues to drive innovative research aimed at unlocking its full potential. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.